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Compound of Interest

Compound Name: (S)-Boc-nipecotic acid

Cat. No.: B2967671

(S)-1-Boc-piperidine-3-carboxylic acid, commonly known as (S)-Boc-nipecotic acid, is a
pivotal chiral building block in modern organic synthesis and medicinal chemistry. Its rigid
piperidine scaffold, combined with the stereodefined carboxylic acid functionality and the
versatile Boc protecting group, makes it an invaluable intermediate for the synthesis of a wide
array of complex, biologically active molecules. This guide provides an in-depth overview of its
properties, synthesis, and applications for researchers, scientists, and professionals in drug
development.

Physicochemical and Spectroscopic Data

(S)-Boc-nipecotic acid is a white to off-white solid at room temperature.[1][2] Its key
properties are summarized below, providing essential data for reaction planning and
characterization.
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Property Value Reference(s)
Molecular Formula C11H19NO4 [11[3]
Molecular Weight 229.27 g/mol [3][4]
CAS Number 88495-54-9 [1]I3]
Melting Point 165-169 °C[3], 159-162 °C[1] [1][3]
Solid[3], White to off-white
Appearance [1112][3]
powder[1][2]

) ) [a]22/D +57° (c=1in
Optical Rotation [3]
chloroform)

pKa 4.49 £ 0.20 (Predicted) [1]
Boiling Point 353.2 £ 35.0 °C (Predicted) [1]
Density 1.164 + 0.06 g/cm? (Predicted) [1]
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SMILES String _ [3]
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5 1.38 (s, 9H), 1.47 (m, 1H),
1.59 (dt, J = 3.8 Hz, 1H), 1.87
(m, 1H), 2.28 (m, 1H), 2.77-
1H NMR (400 MHz, DMSO-ds) ~ 2.84 (dt, J = 2.5, 3.0 Hz, 1H), [1]
3.0 (brs, 1H), 3.67 (d, J = 11.0
Hz, 1H), 3.87 (brs, 1H), 12.2
(s, 1H)

Synthesis of (S)-Boc-Nipecotic Acid

The most common and straightforward synthesis involves the protection of the nitrogen atom of
the corresponding unprotected amino acid, piperidine-3-carboxylic acid, using di-tert-butyl
dicarbonate (Boc20). The chirality is typically introduced via resolution of the racemic nipecotic
acid or by starting from a chiral precursor.
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The synthesis follows a standard N-protection protocol for amino acids.
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Starting Materials

Piperidine-3-carboxylic acid tert-Butanol & Water 1N NaOH

Di-tert-butyl dicarbonate (Boc20)

Reactipn & Workup

1. Dissolve starting material in t-BuOH and NaOH(aq) at 0 °C

'

'

3. Concentrate under reduced pressure

'

4. Neutralize with 1N HCI

'

5. Filter and dry the precipitate

(S)-Boc-Nipecotic Acid
(White Solid)

2. Add Boc20 and stir at room temperature for 12h |[@————
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Key Derivatives & Intermediates

Esterification Substituted Nipecotic Esters

Therapeutic Targets & Drug Classes

GABA Uptake Inhibitors DPP-IV Inhibitors BTK Inhibitors
(Anticonvulsants, Anxiolytics) (Antidiabetic Agents) (Anticancer Agents)

Deprotection &
Coupling

(S)-Boc-Nipecotic Acid GABA Analogues
Curtius Rearrangement or

Amide Coupling/Reduction

Chiral Amines
(e.g., (S)-3-amino-1-Boc-piperidine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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